Cas no 101365-10-0 (b-D-Glucopyranoside, (3b,7b,9b,10a,16b)-3-[(4-O-acetyl-b-D-xylopyranosyl)oxy]-7-hydroxy-9-methyl-19-norlanosta-5,24-dien-16-yl,4,6-diacetate (9CI))

• Product name: b-D-Glucopyranoside, (3b,7b,9b,10a,16b)-3-[(4-O-acetyl-b-D-xylopyranosyl)oxy]-7-hydroxy-9-methyl-19-norlanosta-5,24-dien-16-yl,4,6-diacetate (9CI)
• CAS No: 101365-10-0
• MF: C₄₇H₇₄O₁₅
• MW: 879.081460000001
• CID: 194503
• PubChem ID: 180967

b-D-Glucopyranoside, (3b,7b,9b,10a,16b)-3-[(4-O-acetyl-b-D-xylopyranosyl)oxy]-7-hydroxy-9-methyl-19-norlanosta-5,24-dien-16-yl,4,6-diacetate (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, (3b,7b,9b,10a,16b)-3-[(4-O-acetyl-b-D-xylopyranosyl)oxy]-7-hydroxy-9-methyl-19-norlanosta-5,24-dien-16-yl,4,6-diacetate (9CI)
• [(2R,3S,4R,5R,6R)-3-acetyloxy-6-[[(7R,9S,10R,13R,14S,16S,17R)-3-[(2S,3R,4R,5R)-5-acetyloxy-3,4-dihydroxyoxan-2-yl]oxy-7-hydroxy-4,4,9,13,14-pentamethyl-17-[(2R)-6-methylhept-5-en-2-yl]-2,3,7,8,10,11,1
• [3β-(4-O-Acetyl-β-D-xylopyranosyloxy)-7β-hydroxycucurbita-5,24-dien-16β-yl]4-O,6-O-diacetyl-β-D-glucopyranoside
• b-D-Glucopyranoside, (3b,7b,9b,10a,16b)-3-[(4-O-acetyl-b-D-xylopyranosyl)oxy]-7-hydroxy-9-methyl-19-norlanosta-5,24-dien-16-y
• 19-Norlanostane,b-D-glucopyranoside deriv.
• Hebevinoside VIII
• 101365-10-0
• DTXSID901101056
• beta-D-Glucopyranoside, (3beta,7beta,9beta,10alpha,16beta)-3-[(4-O-acetyl-beta-D-xylopyranosyl)oxy]-7-hydroxy-9-methyl-19-norlanosta-5,24-dien-16-yl, 4,6-diacetate
• 6-3-O-(4-O-Acetyl)-beta-D-xylopyranoside-16-O-(4,6-di-O-acetyl)-beta-D-glucopyranoside

• Inchi： InChI=1S/C47H74O15/c1-23(2)13-12-14-24(3)35-31(60-43-39(55)37(53)40(59-27(6)50)33(61-43)22-56-25(4)48)20-47(11)41-30(51)19-29-28(45(41,9)17-18-46(35,47)10)15-16-34(44(29,7)8)62-42-38(54)36(52)32(21-57-42)58-26(5)49/h13,19,24,28,30-43,51-55H,12,14-18,20-22H2,1-11H3/t24-,28+,30-,31+,32-,33-,34?,35?,36+,37-,38-,39-,40-,41?,42+,43-,45+,46-,47+/m1/s1
• InChI Key： CASUNJDNTPMYBY-AARBHZQVSA-N
• SMILES： C/C(=C/CC[C@H](C1[C@@H](O[C@@H]2O[C@H](COC(=O)C)[C@@H](OC(=O)C)[C@H](O)[C@H]2O)C[C@]2(C3[C@H](O)C=C4C(C(CC[C@@H]4[C@]3(C)CC[C@]12C)O[C@@H]1OC[C@@H](OC(=O)C)[C@H](O)[C@H]1O)(C)C)C)C)/C

Computed Properties

• Exact Mass: 878.502772g/mol
• Monoisotopic Mass: 878.502772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 62
• Rotatable Bond Count: 15
• Complexity: 1710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 879.1g/mol
• XLogP3: 4.8
• Topological Polar Surface Area: 217Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 861.9°Cat760mmHg
• Flash Point: 240.3°C
• Refractive Index: 1.566
• PSA: 216.97000
• LogP: 4.27650